N-(3-methoxyphenyl)-2-[methyl(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[methyl(methylsulfonyl)amino]benzamide
• InChI: InChI=1S/C16H18N2O4S/c1-18(23(3,20)21)15-10-5-4-9-14(15)16(19)17-12-7-6-8-13(11-12)22-2/h4-11H,1-3H3,(H,17,19)
• InChI Key: RWCWCQXTLQLPKP-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1C(=O)NC2=CC(=CC=C2)OC)S(=O)(=O)C
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

N-(3-methoxyphenyl)-2-[methyl(methylsulfonyl)amino]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is also known as GSK-J4, and it has been shown to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3-methoxyphenyl)-2-[methyl(methylsulfonyl)amino]benzamide involves the inhibition of the lysine demethylase KDM6B. This enzyme plays a key role in the regulation of gene expression, and its inhibition by N-(3-methoxyphenyl)-2-[methyl(methylsulfonyl)amino]benzamide leads to changes in gene expression that can have a wide range of biochemical and physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-(3-methoxyphenyl)-2-[methyl(methylsulfonyl)amino]benzamide are wide-ranging and include changes in gene expression, alterations in cell signaling pathways, and effects on cellular metabolism. These effects have been studied extensively in a variety of cell and animal models, and they have potential applications in the treatment of a variety of diseases, including cancer and inflammatory disorders.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-methoxyphenyl)-2-[methyl(methylsulfonyl)amino]benzamide in lab experiments include its ability to selectively inhibit the activity of the lysine demethylase KDM6B, its wide range of biochemical and physiological effects, and its potential therapeutic applications in the treatment of a variety of diseases. The limitations of using this compound in lab experiments include its relatively complex synthesis method and the potential for off-target effects.

Future Directions

There are many potential future directions for the study of N-(3-methoxyphenyl)-2-[methyl(methylsulfonyl)amino]benzamide. These include further studies of its mechanism of action, the development of more efficient synthesis methods, and the development of more selective inhibitors of the lysine demethylase KDM6B. Additionally, there is potential for the development of new therapeutic agents based on the structure of N-(3-methoxyphenyl)-2-[methyl(methylsulfonyl)amino]benzamide that could have applications in the treatment of a variety of diseases.

Synthesis Methods

The synthesis of N-(3-methoxyphenyl)-2-[methyl(methylsulfonyl)amino]benzamide involves several steps, including the reaction of 3-methoxyaniline with 4-chlorobenzoic acid to form 3-methoxy-N-(4-chlorobenzoyl)aniline. This intermediate is then reacted with methylsulfonyl chloride to form N-(4-chlorobenzoyl)-3-methoxy-N-methylsulfonamide. Finally, this compound is reacted with N-methyl-2-aminobenzamide to form N-(3-methoxyphenyl)-2-[methyl(methylsulfonyl)amino]benzamide.

Scientific Research Applications

N-(3-methoxyphenyl)-2-[methyl(methylsulfonyl)amino]benzamide has been studied extensively for its potential applications in scientific research. It has been shown to have a wide range of biochemical and physiological effects, including the ability to inhibit the activity of the lysine demethylase KDM6B. This enzyme plays a key role in the regulation of gene expression, and its inhibition by N-(3-methoxyphenyl)-2-[methyl(methylsulfonyl)amino]benzamide has been shown to have potential therapeutic applications in the treatment of a variety of diseases, including cancer and inflammatory disorders.